Cas no 83124-94-1 (methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate)

• Product Name: methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate
• CAS No: 83124-94-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 5835911
• PubChem ID: 165716120
• Update Time: 2025-05-24

methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1777206
• methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate
• 83124-94-1

• Inchi： 1S/C9H12O4/c1-12-9(11)5-8(10)7-3-2-4-13-6-7/h6H,2-5H2,1H3
• InChI Key： SNVLEMIHLMTERC-UHFFFAOYSA-N
• SMILES： O1C=C(C(CC(=O)OC)=O)CCC1

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų

Additional information on methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate

Methyl 3-(3,4-Dihydro-2H-Pyran-5-Yl)-3-Oxopropanoate: A Comprehensive Overview

Methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate, commonly referenced by its CAS number 83124-94-1, is a versatile organic compound with significant applications in various fields. This compound is a derivative of gamma-butyrolactone (GBL), a well-known cyclic ester, and is characterized by its unique chemical structure and functional groups. The molecule consists of a lactone ring fused with a methyl ester group, making it an interesting candidate for both academic research and industrial applications.

The chemical structure of methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate is defined by its lactone ring, which is a five-membered cyclic ester. This structure provides the compound with inherent stability and reactivity, enabling it to participate in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. Its ability to undergo nucleophilic attack at the carbonyl group makes it an ideal intermediate in organic synthesis.

From a physical standpoint, methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. These properties make it suitable for use in thermal processes without decomposition. Additionally, the compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its handling and purification during synthesis.

The synthesis of methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate typically involves the esterification of gamma-butyrolactone with methanol in the presence of an acid catalyst. This reaction is well-documented and has been optimized to achieve high yields. Recent advancements in catalytic systems have further enhanced the efficiency of this process, reducing reaction times and minimizing byproduct formation.

In terms of applications, methyl 3-(3,4-dihydro-2H-pyran-5-yl)-3-oxopropanoate finds extensive use as an intermediate in the production of polyesters and other high-performance polymers. Its ability to form stable polymer networks has made it a valuable component in the development of biodegradable materials. Moreover, it has been explored as a potential precursor for drug delivery systems due to its biocompatibility and controlled degradation properties.

Recent research has also focused on the use of methyl 3-(3,4-dihydro-2H-pyran-5-Yl)-3-Oxopropanoate in the synthesis of bioactive compounds. For instance, studies have demonstrated its role as an intermediate in the production of statins, a class of cholesterol-lowering drugs. The compound's ability to undergo selective functionalization has enabled researchers to design more efficient synthetic pathways for these drugs.

In conclusion, methyl 3-(3,4-dihydro-2H-pyran-5-Yl)-3-Oxopropanoate, with its CAS number 83124-94-Z, remains a pivotal compound in both academic and industrial settings. Its unique chemical properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, new avenues for its utilization are expected to emerge, further solidifying its importance in modern chemistry.